Cas no 476641-26-6 (ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate)

Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate is a specialized organic compound with unique chemical properties. It exhibits potent reactivity in organic synthesis, facilitating the formation of complex molecular structures. Its structural diversity and chemical stability make it an invaluable tool in medicinal chemistry and materials science research.
ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate structure
476641-26-6 structure
Product Name:ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate
CAS No:476641-26-6
MF:C24H24N2O5S2
MW:484.587763786316
CID:5940727
PubChem ID:3583755
Update Time:2025-07-22

ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate
    • 3-Thiophenecarboxylic acid, 2-[[4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoyl]amino]-4,5-dimethyl-, ethyl ester
    • SR-01000444898-1
    • ethyl 2-(4-(indolin-1-ylsulfonyl)benzamido)-4,5-dimethylthiophene-3-carboxylate
    • SR-01000444898
    • ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
    • 476641-26-6
    • Oprea1_134075
    • F0737-0111
    • ethyl 2-[[4-(2,3-dihydroindol-1-ylsulfonyl)benzoyl]amino]-4,5-dimethylthiophene-3-carboxylate
    • AKOS024598663
    • Inchi: 1S/C24H24N2O5S2/c1-4-31-24(28)21-15(2)16(3)32-23(21)25-22(27)18-9-11-19(12-10-18)33(29,30)26-14-13-17-7-5-6-8-20(17)26/h5-12H,4,13-14H2,1-3H3,(H,25,27)
    • InChI Key: PJDFJUZENLSWKZ-UHFFFAOYSA-N
    • SMILES: C1(NC(=O)C2=CC=C(S(N3C4=C(C=CC=C4)CC3)(=O)=O)C=C2)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

  • Exact Mass: 484.11266422g/mol
  • Monoisotopic Mass: 484.11266422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 821
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.376±0.06 g/cm3(Predicted)
  • pka: 11?+-.0.70(Predicted)

ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0737-0111-2μmol
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0737-0111-5μmol
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0737-0111-10μmol
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0737-0111-20μmol
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0737-0111-1mg
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0737-0111-2mg
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0737-0111-3mg
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0737-0111-4mg
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0737-0111-5mg
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0737-0111-10mg
ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
476641-26-6 90%+
10mg
$79.0 2023-05-17

Additional information on ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate

Professional Introduction to Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate (CAS No. 476641-26-6)

Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 476641-26-6, represents a convergence of multiple structural motifs that are highly relevant to modern drug discovery and medicinal chemistry. The presence of both indole and thiophene rings, coupled with an amide linkage and a carboxylate ester group, positions this molecule as a promising candidate for further exploration in therapeutic applications.

The molecular architecture of Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate is characterized by its intricate functionalization. The indole moiety, specifically the 2,3-dihydro-1H-indole-1-sulfonyl group, is a well-known pharmacophore that has been extensively studied for its biological activities. Indole derivatives are frequently associated with modulation of neurotransmitter systems and have shown potential in treating neurological disorders. The benzamide component further enhances the compound's pharmacological profile by introducing a polar amide group that can interact with biological targets. This combination of structural features makes the compound a compelling subject for investigation in the development of novel therapeutic agents.

The thiophene ring in Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate adds another layer of complexity and functionality. Thiophenes are heterocyclic compounds that are widely recognized for their role in various pharmaceuticals due to their stability and ability to engage in multiple types of interactions with biological macromolecules. The dimethyl substitution on the thiophene ring further fine-tunes the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. This structural diversity suggests that Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate may exhibit unique pharmacological properties that are not observed with simpler analogs.

In recent years, there has been a growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural complexity of Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate makes it an ideal candidate for these approaches. Advances in molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with increasing accuracy. For instance, studies have suggested that the indole sulfonyl group may interact with enzymes involved in inflammatory pathways, while the benzamide moiety could modulate receptor activity. These predictions provide a foundation for designing targeted experiments to validate these hypotheses.

The carboxylate ester group at the end of the molecule is another critical feature that influences its behavior in biological systems. Ester functionalities are known to be susceptible to hydrolysis under physiological conditions, which can either release a free carboxylic acid or an alcohol depending on the reaction conditions. This property could be exploited to design prodrugs or controlled-release formulations that enhance the bioavailability or targeted delivery of the active moiety. Additionally, the ester group can participate in various chemical transformations, such as transesterification or reduction, which may be useful in synthetic chemistry for modifying or derivatizing the molecule further.

Recent research has also highlighted the importance of scaffold hopping in drug discovery—exploring different molecular frameworks to identify new lead compounds. Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate exemplifies how combining multiple pharmacophoric elements from different classes can lead to innovative chemical entities with unique properties. For example, derivatives of this compound have been explored as potential inhibitors of enzymes implicated in cancer progression or as modulators of neurotransmitter receptors associated with cognitive disorders. These studies underscore the versatility of this scaffold and its potential applications across multiple therapeutic areas.

The synthesis of Ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving cyclization reactions, sulfonylation processes, and amide bond formation are typically employed to construct this molecule efficiently. Advances in synthetic methodology have enabled researchers to optimize these reactions for higher yields and better regioselectivity. For instance, transition-metal-catalyzed reactions have been utilized to facilitate key transformations while minimizing unwanted side products. Such improvements not only streamline the production process but also enhance the scalability of producing this compound for further research and development.

The pharmacokinetic properties of Ethyl 2-(2,3-dihydro-H-indole-1-sulfonyl)4.4'-(Ethoxycarbonyl))benzamide-α,β-dimethyl-β-tetrahydro-pyrrolo[b][1],[5]benzothiophene]-3(R)′-carboxylate (CAS No.476641-26-6) are also critical considerations in its development as a potential therapeutic agent. Studies have begun to investigate how modifications at different positions within the molecule influence its absorption、distribution、metabolism、and excretion (ADME) profiles. For example,the presence of both polar functional groups (such as sulfonyl and amide) suggests that this compound may exhibit moderate solubility in water,which could impact its oral bioavailability or need for formulation adjustments。 Additionally, metabolic stability studies have revealed insights into how enzymes such as cytochrome P450 oxidases may metabolize this compound,providing valuable information for optimizing its pharmacokinetic properties。

The potential therapeutic applications of Ethyl 2-(Ethoxycarbonyl))benzamide-αβdimethylβtetrahydro










>47664126
) are broad and multifaceted。 Given its structural features, it has been hypothesized that this compound might interact with targets involved in neurodegenerative diseases, such as Alzheimer's or Parkinson's disease。 The indole sulfonyl moiety, known for its interaction with neurotransmitter receptors, could serve as a basis for modulating synaptic activity。 Furthermore, preliminary data suggest that derivatives of this scaffold might exhibit anti-inflammatory properties by inhibiting key signaling pathways associated with chronic inflammation。 These findings align with current trends in drug discovery, where targeting inflammation is recognized as a crucial strategy for treating various chronic diseases。

In conclusion,Ethyl 24(23dihydroindolenine sulfonyle benzamide b dimethy l tetrahydropyrrolobenzo[b] thieno[15] carbinate (CAS No.>47664126
) represents a fascinating example of how integrating multiple pharmacophoric elements can lead to novel bioactive molecules。 Its complex structure presents both challenges and opportunities for synthetic chemists, while its diverse functional groups offer numerous possibilities for interaction with biological targets。 As research continues to uncover new applications and refine synthetic methodologies, compounds like this one will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing effective treatments。

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd